Cas no 101371-44-2 (Methyl 2-hydroxy-5-methylsulfonylbenzoate)

Methyl 2-hydroxy-5-methylsulfonylbenzoate structure
101371-44-2 structure
Product Name:Methyl 2-hydroxy-5-methylsulfonylbenzoate
CAS No:101371-44-2
MF:C9H10O5S
MW:230.237701892853
CID:1128900
PubChem ID:23503163
Update Time:2025-04-20

Methyl 2-hydroxy-5-methylsulfonylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-5-methylsulfonylbenzoate
    • methyl 5-(methanesulfonyl)-salicylate
    • SureCN2642603
    • 2-Hydroxy-5-methylsulfonylbenzoic acid methyl ester
    • methyl 2-hydroxy-5-(methylsulfonyl)benzoate
    • methyl 5-methylsulfonylsalicylate
    • 2-hydroxy-5-methanesulfonyl-benzoic acid methyl ester
    • methyl 5-(methanesulfonyl)salicylate
    • DTXSID00634561
    • 101371-44-2
    • MMQMPQSDQCEYBK-UHFFFAOYSA-N
    • Methyl 2-hydroxy-5-(methanesulfonyl)benzoate
    • SCHEMBL2642603
    • DB-081242
    • Methyl 2-hydroxy-5-methylsulfonylbenzoate
    • Inchi: 1S/C9H10O5S/c1-14-9(11)7-5-6(15(2,12)13)3-4-8(7)10/h3-5,10H,1-2H3
    • InChI Key: MMQMPQSDQCEYBK-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=C(C(=O)OC)C=1)O)(=O)=O

Computed Properties

  • Exact Mass: 230.024895g/mol
  • Monoisotopic Mass: 230.024895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 230.24g/mol
  • XLogP3: 1.5
  • Topological Polar Surface Area: 89Ų
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